Cas no 20367-31-1 (N-(2-aminophenyl)-N'-methylthiourea)

• Product Name: N-(2-aminophenyl)-N'-methylthiourea
• CAS No: 20367-31-1
• MF: C₈H₁₁N₃S
• MW: 181.258039712906
• MDL: MFCD03012689
• CID: 2840506
• PubChem ID: 3603630
• Update Time: 2025-07-04

N-(2-aminophenyl)-N'-methylthiourea Chemical and Physical Properties

Names and Identifiers

• 20367-31-1
• MFCD03012689
• SCHEMBL13568860
• AKOS006278577
• 3T-0361
• N-(2-aminophenyl)-N'-methylthiourea
• DTXSID70394069
• DTXCID30344929

• MDL： MFCD03012689
• Inchi： 1S/C8H11N3S/c1-10-8(12)11-7-5-3-2-4-6(7)9/h2-5H,9H2,1H3,(H2,10,11,12)
• InChI Key： LNJGMVAYGKDBFL-UHFFFAOYSA-N
• SMILES： S=C(NC)NC1C=CC=CC=1N

Computed Properties

• Exact Mass: 181.06736854Da
• Monoisotopic Mass: 181.06736854Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 82.2Ų

Additional information on N-(2-aminophenyl)-N'-methylthiourea

Introduction to N-(2-aminophenyl)-N'-methylthiourea (CAS No. 20367-31-1)

N-(2-aminophenyl)-N'-methylthiourea, a compound with the chemical formula C₆H₈N₂S, is a significant molecule in the field of pharmaceutical and agrochemical research. This compound is identified by its unique CAS number 20367-31-1 and has garnered attention due to its versatile applications. In this comprehensive overview, we delve into the properties, synthesis, and emerging applications of this compound, particularly in the context of recent scientific advancements.

The molecular structure of N-(2-aminophenyl)-N'-methylthiourea consists of a thiourea moiety linked to a phenyl ring and a methyl group. This configuration imparts unique reactivity and functionality, making it a valuable intermediate in organic synthesis. The presence of both amino and thiol groups allows for diverse chemical transformations, which are exploited in various synthetic pathways.

One of the most notable aspects of this compound is its role in the development of pharmaceutical agents. Recent studies have highlighted its potential as a precursor in the synthesis of bioactive molecules. For instance, researchers have explored its utility in creating novel heterocyclic compounds that exhibit pharmacological properties. These include antimicrobial, anti-inflammatory, and even anticancer activities. The versatility of N-(2-aminophenyl)-N'-methylthiourea in such syntheses underscores its importance in medicinal chemistry.

In agrochemical applications, this compound has shown promise as a component in the formulation of pesticides and herbicides. Its structural features enable it to interact with biological targets in plants and pests, thereby influencing their metabolic pathways. Current research is focusing on optimizing its derivatives to enhance efficacy while minimizing environmental impact. This aligns with global efforts to develop sustainable agricultural practices.

The synthesis of N-(2-aminophenyl)-N'-methylthiourea typically involves multi-step reactions starting from readily available precursors. A common method involves the condensation of 2-aminophenol with methylisothiocyanate under controlled conditions. The reaction is often catalyzed by acids or bases to ensure high yields and purity. Advances in synthetic techniques have improved the efficiency and scalability of this process, making it more accessible for industrial applications.

From a mechanistic standpoint, the reactivity of N-(2-aminophenyl)-N'-methylthiourea is governed by its functional groups. The thiourea moiety can participate in nucleophilic addition reactions, while the amino group can undergo acylation or alkylation. These properties make it a versatile building block for constructing more complex molecules. For example, it can be used to synthesize thiazole derivatives, which are known for their broad spectrum of biological activities.

The compound's solubility characteristics also play a crucial role in its applications. Being soluble in both polar and non-polar solvents, it can be easily incorporated into various formulations. This flexibility is particularly advantageous in pharmaceuticals, where drug solubility is a critical factor in bioavailability and formulation stability.

Emerging research also explores the use of computational methods to predict the behavior of N-(2-aminophenyl)-N'-methylthiourea in different environments. Molecular modeling techniques have been employed to understand its interactions with biological targets at the atomic level. These insights are invaluable for designing drugs with enhanced specificity and reduced side effects.

In conclusion, N-(2-aminophenyl)-N'-methylthiourea (CAS No. 20367-31-1) is a multifaceted compound with significant potential in pharmaceuticals and agrochemicals. Its unique structural features enable diverse applications, from drug development to sustainable agriculture. As research continues to uncover new possibilities, this compound remains at the forefront of chemical innovation.